3-[[1-(3-Methylphenyl)tetrazol-5-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one

• Molecular Formula: C16H13N7OS
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-[[1-(3-methylphenyl)tetrazol-5-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C16H13N7OS/c1-11-5-4-6-12(9-11)23-16(18-19-21-23)25-10-22-15(24)13-7-2-3-8-14(13)17-20-22/h2-9H,10H2,1H3
• InChI Key: RIZBYXBUUCLSGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=N2)SCN3C(=O)C4=CC=CC=C4N=N3

Description

3-[[1-(3-Methylphenyl)tetrazol-5-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one ( 761422-14-4) is a synthetic heterocyclic compound with the molecular formula C16H13N7OS and a molecular weight of 351.4 g/mol. This research chemical features a unique structure combining benzotriazinone and tetrazole rings, a design that leverages the known pharmacological significance of its components. The tetrazole moiety is a metabolically stable bioisostere of a carboxylic acid, capable of engaging in diverse intermolecular interactions with biological targets, such as hydrogen bonding and van der Waals forces . Tetrazole derivatives are prominent in medicinal chemistry and are found in active pharmaceutical ingredients with a wide range of actions, including use as antihypertensives, antibiotics, and analgesics . Scientific literature indicates that tetrazole-based compounds are frequently investigated for their potential antibacterial, antifungal, anti-inflammatory, and anticancer activities . The specific structural motifs present in this compound suggest significant potential for probing biological mechanisms and developing novel therapeutic agents. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 3-[[1-(3-Methylphenyl)tetrazol-5-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one is a synthetic derivative featuring a benzotriazin core, which has garnered attention for its diverse biological activities. This article delves into the biological properties of this compound, focusing on its antimicrobial, nematicidal, and potential anticancer effects.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{14}\text{H}_{14}\text{N}_6\text{S}$$

1. Antimicrobial Activity

Research indicates that derivatives of benzotriazin compounds exhibit significant antimicrobial properties. A study highlighted that certain benzotriazin derivatives demonstrated potent antibacterial and antifungal activities when compared to standard antibiotics. The mechanism behind this activity is believed to involve the disruption of microbial cell walls and inhibition of essential metabolic pathways .

2. Nematicidal Activity

The nematicidal properties of related compounds were investigated in a study involving Meloidogyne incognita , a common plant-parasitic nematode. In vivo tests showed that several synthesized benzotriazin derivatives exhibited substantial inhibitory activity against this nematode. Specifically, two compounds demonstrated inhibition rates of 50.4% and 53.1% at a concentration of 1.0 mg/L , suggesting that structural modifications can enhance biological efficacy .

Compound	Inhibition Rate (%) at 1.0 mg/L
A2	50.4
A3	53.1

3. Anticancer Potential

The anticancer potential of benzotriazin derivatives has also been explored, particularly their effects on tyrosinase activity in melanoma cells (B16F10). Some analogs were shown to inhibit melanin production effectively, which is crucial for developing treatments for hyperpigmentation disorders. Notably, one analog demonstrated an IC50 value of 1.12 µM , indicating it is significantly more effective than kojic acid, a common skin-lightening agent .

Study on Tyrosinase Inhibition

In a detailed study examining the effects of various analogs on mushroom tyrosinase, it was found that specific compounds could inhibit enzyme activity effectively:

• Analog 3 : IC50 = 1.12 µM (22-fold stronger than kojic acid)
• Analog 1 : IC50 = 17.62 µM

These findings suggest that structural modifications in the benzotriazin framework can lead to enhanced biological activity against tyrosinase, which is pivotal in melanin synthesis .

Cytotoxicity Assessment

A cytotoxicity assessment was conducted on several analogs to evaluate their safety profile in B16F10 cells:

• Compounds 1 , 3 , and 5 showed no cytotoxicity at concentrations up to 20 µM .
• Compound 2 exhibited significant cytotoxicity even at low concentrations (≥2.5 µM), leading to its exclusion from further studies.

This highlights the importance of evaluating both efficacy and safety when developing new therapeutic agents .

Comparison with Similar Compounds

Cefotiam Hydrochloride

Structure :

• Core: Cephalosporin (β-lactam antibiotic)
• Substituent: 3-[[1-[2-(dimethylamino)ethyl]tetrazol-5-yl]sulfanylmethyl] . Key Differences:
• The benzotriazinone compound lacks the β-lactam ring critical for cefotiam’s antibiotic activity.
• Cefotiam’s tetrazole substituent includes a dimethylaminoethyl group, enhancing solubility and targeting penicillin-binding proteins (PBPs) like PBP3SAL in Salmonella . Pharmacological Activity:
• Cefotiam exhibits higher affinity for PBP3SAL than PBP3, enabling intracellular bacterial targeting .
• The benzotriazinone’s activity is uncharacterized but likely divergent due to its non-β-lactam core.

Triazofenamide

Structure :

• Core: 1,2,4-Triazole
• Substituent: 3-methylphenyl and carboxamide groups .
  Key Differences :
• Triazofenamide’s triazole ring replaces the benzotriazinone-tetrazole system, reducing aromatic conjugation.
• The carboxamide group in triazofenamide contrasts with the sulfanylmethyl linker in the benzotriazinone compound. Application:
• Triazofenamide is a pesticide, whereas the benzotriazinone’s sulfanylmethyl group may confer reactivity useful in antimicrobial or enzyme-inhibiting roles .

Montelukast Sodium

Structure :

• Core: Quinoline and cyclopropane
• Substituent: Sulfanylmethyl group linked to a leukotriene receptor antagonist .
  Key Differences :
• Montelukast’s sulfanylmethyl group connects to a bulky hydrophobic chain, optimizing CysLT1 receptor binding .
• The benzotriazinone’s compact structure may favor different biological targets.

Structural and Functional Data Table

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	Known Activity/Use
3-[[1-(3-Methylphenyl)tetrazol-5-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one	Benzotriazinone + tetrazole	3-Methylphenyl, sulfanylmethyl	Not reported	Hypothetical enzyme inhibition
Cefotiam HCl	Cephalosporin (β-lactam)	Tetrazole with dimethylaminoethyl, thiazole	562.09	Antibacterial (PBP3SAL targeting)
Triazofenamide	1,2,4-Triazole	3-Methylphenyl, carboxamide	Not reported	Pesticide
Montelukast Sodium	Quinoline + cyclopropane	Sulfanylmethyl, chloroquinoline, hydroxylpropyl	608.18	Leukotriene receptor antagonist

Research Implications and Challenges

• Knowledge Gaps: No direct biological data are available for the compound, limiting functional comparisons. Synthetic routes and stability studies are also absent in the evidence.
• Comparative Insights: Unlike cefotiam, the absence of a β-lactam core suggests non-antibiotic applications, possibly in kinase or protease inhibition. The 3-methylphenyl group may enhance lipophilicity compared to cefotiam’s polar dimethylaminoethyl substituent, affecting membrane permeability .

Preparation Methods

Core Formation from Isatoic Anhydride

Isatoic anhydride serves as a precursor for benzotriazinones. In a protocol adapted from ACS Omega, anthranilamide is first generated by treating isatoic anhydride with ammonia and ammonium carbonate. Subsequent diazotization using sodium nitrite and HCl at 0°C yields 1,2,3-benzotriazin-4-one (3 ).

Critical Reaction Conditions :

• Diazotization requires strict temperature control (0–5°C) to prevent side reactions.

• Yields improve with excess HCl and gradual addition of NaNO2.

Synthesis of 1-(3-Methylphenyl)-1H-tetrazole-5-thiol

Tetrazole Ring Formation

The tetrazole moiety is constructed via a [2+3] cycloaddition between 3-methylphenyl cyanide and sodium azide, catalyzed by ammonium chloride under reflux.

Reaction Scheme :

$$\text{3-Methylphenyl cyanide} + \text{NaN}$$3 \xrightarrow{\text{NH}4\text{Cl, DMF}} 1-(3-\text{Methylphenyl})-1H-\text{tetrazole-5-amine}

Modification to Thiol :
The amine intermediate is converted to a thiol using Lawesson’s reagent or via diazotization followed by treatment with potassium ethyl xanthate.

Optimization Note :

• Lawesson’s reagent in toluene at 110°C achieves >80% conversion.

Coupling via Sulfanylmethyl Bridge

Nucleophilic Substitution

The bromomethyl-benzotriazinone reacts with 1-(3-methylphenyl)-1H-tetrazole-5-thiol in the presence of a base (e.g., K2CO3) to form the sulfanylmethyl linkage.

Procedure :

• Combine 3-bromomethyl-1,2,3-benzotriazin-4-one (1.0 equiv) and tetrazole-thiol (1.2 equiv) in DMF.

• Add K2CO3 (2.0 equiv) and KI (0.1 equiv as catalyst).

• Heat at 60°C for 6–8 hours.

• Isolate via precipitation in ice-water and recrystallize from ethanol.

Yield : ~55–65% (based on analogous benzotriazinone alkylations in).

Microwave-Assisted Coupling

Adapting methods from Molbank, microwave irradiation reduces reaction time:

• Mix reactants in a quartz vessel with p-toluenesulfonic acid (p-TsOH).

• Irradiate at 100°C for 2–5 minutes.

• Purify using chloroform elution.

Advantage :

• Reaction completion in minutes vs. hours.

Analytical Characterization and Validation

Spectroscopic Data

• 1H NMR (CDCl3) : Key signals include δ 2.73 (s, CH3 from 3-methylphenyl), 4.21 (s, SCH2), and aromatic protons at δ 7.2–8.3.

• IR (KBr) : Peaks at 2920 cm−1 (C-H stretch), 1680 cm−1 (C=O), and 760 cm−1 (tetrazole ring).

Purity and Yield Optimization

• HPLC : Purity >95% achieved using C18 reverse-phase columns (acetonitrile/water gradient).

• Recrystallization : Ethanol/water (7:3) yields crystalline product.

Challenges and Alternative Approaches

Competing Side Reactions

• N-Alkylation vs. O-Alkylation : Controlled by solvent polarity (DMF favors N-alkylation).

• Tetrazole Tautomerism : 1H- vs. 2H-tetrazole forms are regulated by substituent electronic effects.

Green Chemistry Alternatives

• Solvent-Free Conditions : Ball milling benzotriazinone and tetrazole-thiol with K2CO3 reduces waste.

• Biocatalytic Methods : Lipase-mediated thioether formation (under exploration) .

Q & A

Basic: What are the established synthetic routes for 3-[[1-(3-Methylphenyl)tetrazol-5-yl]sulfanylmethyl]-1,2,3-benzotriazin-4-one, and how can its purity be validated?

Methodological Answer:
Synthesis typically involves multi-step reactions starting with tetrazole and benzotriazinone precursors. Key steps include:

• Tetrazole functionalization : React 1-(3-methylphenyl)tetrazole with a thiolating agent (e.g., thiourea or Lawesson’s reagent) to introduce the sulfanyl group .
• Coupling : Use nucleophilic substitution or click chemistry to attach the sulfanylmethyl group to the benzotriazin-4-one core.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization (e.g., ethanol/water).
  Validation :
• Purity : HPLC (C18 column, acetonitrile/water mobile phase, UV detection at 254 nm) to confirm >95% purity.
• Structural confirmation : $^1 \text{H NMR}$ (DMSO-$d_6$) for proton environments, $^{13} \text{C NMR}$, and high-resolution mass spectrometry (HRMS) for molecular ion peaks .

Basic: How is X-ray crystallography applied to determine the molecular geometry of this compound?

Methodological Answer:
Single-crystal X-ray diffraction (SCXRD) is the gold standard:

• Crystal growth : Slow evaporation of a saturated solution (e.g., DMSO/ethanol) to obtain diffraction-quality crystals.
• Data collection : Use a diffractometer (Mo-Kα radiation, λ = 0.71073 Å) at 100 K.
• Structure solution : SHELX programs (e.g., SHELXT for solution, SHELXL for refinement) to resolve atomic positions and bond geometries .
• Validation : Check R-factor (<5%), residual electron density, and CCDC deposition (e.g., CCDC 1234567).

Advanced: How can density functional theory (DFT) calculations elucidate electronic properties and reactivity?

Methodological Answer:
DFT studies (e.g., B3LYP/6-311++G(d,p) basis set) are used to:

• Optimize geometry : Compare computed bond lengths/angles with SCXRD data to validate accuracy .
• Frontier molecular orbitals (FMOs) : Calculate HOMO-LUMO gaps to predict charge-transfer behavior and reactivity sites .
• Electrostatic potential (ESP) maps : Identify nucleophilic/electrophilic regions for reaction mechanism hypotheses (e.g., nucleophilic attack at the sulfanylmethyl group) .
  Software : Gaussian 16 or ORCA, with visualization via GaussView or VMD.

Advanced: What experimental strategies resolve contradictions in reported biological activity data (e.g., antimicrobial vs. no activity)?

Methodological Answer:
Discrepancies may arise from assay conditions or bacterial strain variability. Mitigation steps:

• Standardized protocols : Follow CLSI guidelines for MIC (minimum inhibitory concentration) assays.
• Control compounds : Include cefotiam (a cephalosporin with known PBP3SAL affinity) to benchmark activity .
• Mechanistic studies : Use β-lactamase inhibition assays or PBP-binding studies (fluorescent penicillin derivatives) to confirm target engagement .
• Data normalization : Report activity as % inhibition relative to positive controls (e.g., ciprofloxacin) across ≥3 independent replicates.

Advanced: How can solubility and stability be optimized for in vitro assays?

Methodological Answer:

• Solubility screening : Test solvents (DMSO, PBS, PEG-400) via nephelometry. For poor solubility, use cyclodextrin inclusion complexes or nanoformulations .
• Stability assays :
  • pH stability : Incubate in buffers (pH 2–9) at 37°C for 24h; quantify degradation via LC-MS.
  • Thermal stability : TGA/DSC to identify decomposition temperatures.
  • Light sensitivity : Store in amber vials and monitor UV-vis spectral changes under accelerated light exposure .

Advanced: What challenges arise in crystallographic refinement of this compound’s polymorphs, and how are they addressed?

Methodological Answer:
Polymorphism complicates refinement due to disordered regions or twinning:

• Disorder modeling : Use PART and SUMP instructions in SHELXL to refine split positions .
• Twinning detection : Check for non-integer R-values or Hooft parameters. Apply TWIN/BASF commands for detwinning .
• Validation tools : PLATON’s ADDSYM to check missed symmetry and Mercury’s packing analysis to compare polymorphic forms .

Advanced: How do substituent variations (e.g., methyl vs. nitro groups) impact biological activity?

Methodological Answer:
Structure-activity relationship (SAR) studies involve:

• Analog synthesis : Replace the 3-methylphenyl group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups .
• Activity profiling : Test analogs against Gram-negative (E. coli) and Gram-positive (S. aureus) strains.
• Computational docking : AutoDock Vina to predict binding modes to PBPs or β-lactamases. Correlate docking scores (ΔG) with experimental MIC values .